Methyl 2-bromo-2-(2-bromophenyl)acetate
Overview
Description
“Methyl 2-bromo-2-(2-bromophenyl)acetate” is a chemical compound with the CAS Number: 43063-97-4 . It has a molecular weight of 307.97 . This compound is used as a reagent in the synthesis of 2,3,3a,12b-Tetradehydro Asenapine , which is a degradation product of Asenapine, a combined serotonin (5HT2) and dopamine (D2) receptor antagonist .
Molecular Structure Analysis
The molecular formula of “Methyl 2-bromo-2-(2-bromophenyl)acetate” is C9H8Br2O2 . The structure includes a methyl ester group (COOCH3) and a bromophenyl group (C6H4Br), both attached to the same carbon atom .Chemical Reactions Analysis
While specific chemical reactions involving “Methyl 2-bromo-2-(2-bromophenyl)acetate” are not available, it’s known that methyl bromoacetate, a related compound, is an alkylating agent and has been used to alkylate phenol and amino groups . It’s also used in the synthesis of coumarins and cis-cyclopropane .Scientific Research Applications
1. Alkylation of Phenol and Amino Groups Methyl 2-bromo-2-(2-bromophenyl)acetate can be used to alkylate phenol and amino groups . Alkylation is a process where an alkyl group is transferred from one molecule to another. This is a fundamental reaction in organic chemistry and is used in many applications, including the production of pharmaceuticals and polymers.
Synthesis of Vitamins and Pharmaceuticals
This compound can be used in the synthesis of vitamins and pharmaceutical drugs . The bromine atoms in the compound can be replaced by other functional groups, allowing for a wide range of chemical transformations.
Chemical Modification of Histidine
Methyl 2-bromo-2-(2-bromophenyl)acetate is commonly used as a reagent in the chemical modification of histidine . Histidine is an essential amino acid that plays a crucial role in protein structure and function. Chemical modification can be used to study the role of histidine in proteins or to create new bioactive compounds.
Synthesis of 2,3,3a,12b-Tetradehydro Asenapine
Methyl 2-bromo-2-(2-bromophenyl)acetate is a reagent in the synthesis of 2,3,3a,12b-Tetradehydro Asenapine . This compound is a degradation product of Asenapine, a combined serotonin (5HT2) and dopamine (D2) receptor antagonist; structurally related to Mianserin .
Synthesis of Vicinal Haloethers
This compound has been used in the synthesis of two novel vicinal haloethers bearing a malononitrile group, 2-bromo-2-(methoxy(phenyl)methyl)malononitrile and 2-iodo-2-(methoxy(phenyl)methyl)malononitrile . These compounds have the potential to be building blocks in organic synthesis by easy conversion into amounts of useful functional derivatives via intermolecular or intramolecular nucleophilic substitution of halogens .
Difunctionalization of Olefins
The difunctionalization of olefins has become an attractive strategy for rapidly increasing molecular complexity from abundant and cheap feedstock . Methyl 2-bromo-2-(2-bromophenyl)acetate can be used in this process to create new compounds with a wide range of potential applications.
Safety and Hazards
Mechanism of Action
Target of Action
Methyl 2-bromo-2-(2-bromophenyl)acetate is a chemical compound used as a reagent in the synthesis of various pharmaceutical drugs .
Mode of Action
It’s structurally related to methyl bromoacetate, which is known to be an alkylating agent . Alkylating agents work by adding an alkyl group to the guanine base of the DNA molecule, preventing the strands of the DNA from uncoiling and separating. This makes it impossible for the cells to replicate .
Biochemical Pathways
Methyl 2-bromo-2-(2-bromophenyl)acetate is used in the synthesis of 2,3,3a,12b-Tetradehydro Asenapine . Asenapine is a combined serotonin (5HT2) and dopamine (D2) receptor antagonist .
Result of Action
As a reagent in the synthesis of pharmaceutical drugs, it contributes to the therapeutic effects of these drugs .
properties
IUPAC Name |
methyl 2-bromo-2-(2-bromophenyl)acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8Br2O2/c1-13-9(12)8(11)6-4-2-3-5-7(6)10/h2-5,8H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VZMMSUIICCIPQY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C1=CC=CC=C1Br)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8Br2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.97 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-bromo-2-(2-bromophenyl)acetate | |
CAS RN |
43063-97-4 |
Source
|
| Record name | methyl 2-bromo-2-(2-bromophenyl)acetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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